Cas no 709043-30-1 (Benzeneacetonitrile,3-hydroxy-5-methoxy-)
709043-30-1 structure
Product Name:Benzeneacetonitrile,3-hydroxy-5-methoxy-
CAS No:709043-30-1
MF:C9H9NO2
MW:163.173262357712
CID:557794
PubChem ID:45091004
Update Time:2025-04-19
Benzeneacetonitrile,3-hydroxy-5-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile,3-hydroxy-5-methoxy-
- Benzeneacetonitrile, 3-hydroxy-5-methoxy- (9CI)
- 2-(3-hydroxy-5-methoxyphenyl)acetonitrile
- DTXSID70666733
- Benzeneacetonitrile,3-hydroxy-5-methoxy-(9ci)
- 709043-30-1
- (3-Hydroxy-5-methoxyphenyl)acetonitrile
-
- Inchi: 1S/C9H9NO2/c1-12-9-5-7(2-3-10)4-8(11)6-9/h4-6,11H,2H2,1H3
- InChI Key: SIUSITLAYQSIMK-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(=CC(CC#N)=C1)O
Computed Properties
- Exact Mass: 163.06337
- Monoisotopic Mass: 163.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.2A^2
- XLogP3: 1.2
Experimental Properties
- PSA: 53.25
Benzeneacetonitrile,3-hydroxy-5-methoxy- Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
709043-30-1 (Benzeneacetonitrile,3-hydroxy-5-methoxy-) Related Products
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- 42973-55-7(3,5-dimethoxy-4-hydroxyphenyl acetonitrile)
- 92163-15-0(4-Phenoxyphenylacetonitrile)
- 19924-43-7(2-(3-methoxyphenyl)acetonitrile)
- 51632-29-2(3-Phenoxyphenylacetonitrile)
- 104-47-2(2-(4-methoxyphenyl)acetonitrile)
- 13388-75-5((3,5-Dimethoxyphenyl)acetonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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